Cas no 288251-86-5 (5-nitro-2-(1-piperazinyl)-Benzonitrile)

5-nitro-2-(1-piperazinyl)-Benzonitrile structure
288251-86-5 structure
Product Name:5-nitro-2-(1-piperazinyl)-Benzonitrile
CAS No:288251-86-5
MF:C11H12N4O2
MW:232.23858165741
CID:1110377
PubChem ID:16768291
Update Time:2025-04-20

5-nitro-2-(1-piperazinyl)-Benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-nitro-2-(1-piperazinyl)-Benzonitrile
    • 5-nitro-2-(piperazin-1-yl)benzonitrile
    • 1-(2-cyano-4-nitrophenyl)piperazine
    • 5-nitro-2-piperazinebenzonitrile
    • 5-Nitro-2-piperazin-1-yl-benzonitrile
    • 5-NITRO-2-PIPERAZIN-1-YLBENZONITRILE
    • DTXSID601285601
    • AKOS000124304
    • LAZSCXFXUBMGGC-UHFFFAOYSA-N
    • 5-Nitro-2-(1-piperazinyl)benzonitrile
    • 288251-86-5
    • SCHEMBL3656638
    • GS1537
    • Inchi: 1S/C11H12N4O2/c12-8-9-7-10(15(16)17)1-2-11(9)14-5-3-13-4-6-14/h1-2,7,13H,3-6H2
    • InChI Key: LAZSCXFXUBMGGC-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=C(C#N)C=1)N1CCNCC1)=O

Computed Properties

  • Exact Mass: 232.09600
  • Monoisotopic Mass: 232.09602564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 84.9Ų

Experimental Properties

  • PSA: 84.88000
  • LogP: 1.79308
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